Cas no 2229336-61-0 (5-(2-methoxy-4-methylphenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(2-methoxy-4-methylphenyl)-1,3-oxazol-2-amine
• CAS No: 2229336-61-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6321057
• PubChem ID: 165975403
• Update Time: 2025-07-19

5-(2-methoxy-4-methylphenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxy-4-methylphenyl)-1,3-oxazol-2-amine
• EN300-1743205
• 2229336-61-0

• Inchi： 1S/C11H12N2O2/c1-7-3-4-8(9(5-7)14-2)10-6-13-11(12)15-10/h3-6H,1-2H3,(H2,12,13)
• InChI Key： DWCVEVMYVUGIIA-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(2-methoxy-4-methylphenyl)-1,3-oxazol-2-amine

Introduction to 5-(2-methoxy-4-methylphenyl)-1,3-oxazol-2-amine (CAS No. 2229336-61-0)

5-(2-methoxy-4-methylphenyl)-1,3-oxazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential applications in drug development. This compound, identified by the CAS number 2229336-61-0, has garnered attention due to its structural features and its role in the synthesis of bioactive molecules. The presence of a 1,3-oxazole ring system combined with a substituted phenyl group makes it a versatile scaffold for medicinal chemistry investigations.

The< strong>1,3-oxazole moiety is a heterocyclic compound that is widely recognized for its pharmacological properties. It is commonly found in various pharmaceuticals due to its ability to interact with biological targets in a manner that promotes therapeutic effects. In particular, oxazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the molecular framework of 5-(2-methoxy-4-methylphenyl)-1,3-oxazol-2-amine enhances its potential as a lead compound in drug discovery.

The phenyl ring in 5-(2-methoxy-4-methylphenyl)-1,3-oxazol-2-amine is further modified by the presence of a methoxy group at the 2-position and a methyl group at the 4-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its biological activity. The methoxy group can act as a hydrogen bond acceptor, while the methyl group can contribute to steric hindrance and hydrophobic interactions. These features make the compound an attractive candidate for further optimization in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of molecules like 5-(2-methoxy-4-methylphenyl)-1,3-oxazol-2-amine with high accuracy. These studies have revealed that the compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in disease pathways. For instance, computational modeling has suggested that this compound may interact with kinases and other enzymes relevant to cancer therapy.

In vitro studies have also provided valuable insights into the biological activity of 5-(2-methoxy-4-methylphenyl)-1,3-oxazol-2-amine. Initial experiments have demonstrated that the compound exhibits inhibitory effects on certain enzymes associated with inflammation and cancer progression. These findings are particularly intriguing given the growing interest in developing drugs that target these pathways. Further research is ongoing to elucidate the precise mechanisms of action and to identify potential therapeutic applications.

The synthesis of 5-(2-methoxy-4-methylphenyl)-1,3-oxazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the< strong>1,3-oxazole core through cyclocondensation reactions. Subsequent steps involve functionalization of the phenyl ring with methoxy and methyl groups using established coupling techniques such as Suzuki or Buchwald-Hartwig couplings.

The use of modern synthetic methodologies has significantly improved the efficiency and scalability of producing this compound. Techniques such as flow chemistry and microwave-assisted synthesis have allowed for faster reaction times and higher yields compared to traditional batch processing methods. These advancements are crucial for ensuring that sufficient quantities of the compound are available for preclinical studies and eventual clinical trials.

The pharmacological profile of 5-(2-methoxy-4-methylphenyl)-1,3-oxazol-2-amine is further enhanced by its solubility characteristics. The presence of polar functional groups increases its solubility in water-based media, which is essential for formulating drug candidates suitable for oral or injectable administration. Additionally, studies have shown that this compound exhibits good stability under various storage conditions, making it suitable for long-term investigations.

Future research directions for 5-(2-methoxy-4-methylphenyl)-1,3-oxazol-2-amine include exploring its potential as an intermediate in the synthesis of more complex drug molecules. By modifying additional functional groups or incorporating different heterocyclic systems, researchers aim to develop novel compounds with enhanced therapeutic properties. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible medical benefits.

The growing interest in oxazole derivatives as pharmaceutical agents underscores their importance in modern drug discovery. Compounds like 5-(2-methoxy-4-methylphenyl)-1,3-o xazol -2 -amine exemplify how structural modifications can lead to new therapeutic opportunities. As research continues to uncover new applications for this class of molecules, it is likely that additional derivatives will emerge as promising candidates for treating various diseases.